13-amino-9-(2-methylphenyl)-7-oxo-22-thia-2,12-diazapentacyclo[12.8.0.02,11.03,8.015,21]docosa-1(14),3(8),10,12,15(21)-pentaene-10-carbonitrile

• Molecular Formula: C27H26N4OS
• Molecular Weight: 454.6 g/mol
• IUPAC Name: 13-amino-9-(2-methylphenyl)-7-oxo-22-thia-2,12-diazapentacyclo[12.8.0.02,11.03,8.015,21]docosa-1(14),3(8),10,12,15(21)-pentaene-10-carbonitrile
• InChI: InChI=1S/C27H26N4OS/c1-15-8-5-6-9-16(15)22-18(14-28)26-30-25(29)23-17-10-3-2-4-13-21(17)33-27(23)31(26)19-11-7-12-20(32)24(19)22/h5-6,8-9,22H,2-4,7,10-13H2,1H3,(H2,29,30)
• InChI Key: SRVDHFMQZSLUEH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2C(=C3N=C(C4=C(N3C5=C2C(=O)CCC5)SC6=C4CCCCC6)N)C#N

Description

“13-amino-9-(2-methylphenyl)-7-oxo-22-thia-2,12-diazapentacyclo[128002,1103,8015,21]docosa-1(14),3(8),10,12,15(21)-pentaene-10-carbonitrile” is a complex organic compound with a unique pentacyclic structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of such a complex compound typically involves multiple steps, including the formation of the core pentacyclic structure followed by the introduction of functional groups. Common synthetic routes may include cyclization reactions, amination, and thiolation under controlled conditions. Specific reagents and catalysts are often required to achieve the desired transformations.

Industrial Production Methods

Industrial production of complex organic compounds usually involves optimizing the synthetic route for scalability, cost-effectiveness, and environmental considerations. This may include the use of continuous flow reactors, green chemistry principles, and efficient purification techniques.

Chemical Reactions Analysis

Types of Reactions

The compound “13-amino-9-(2-methylphenyl)-7-oxo-22-thia-2,12-diazapentacyclo[12.8.0.02,11.03,8.015,21]docosa-1(14),3(8),10,12,15(21)-pentaene-10-carbonitrile” can undergo various chemical reactions, including:

Oxidation: Introduction of oxygen atoms or removal of hydrogen atoms.

Reduction: Addition of hydrogen atoms or removal of oxygen atoms.

Substitution: Replacement of one functional group with another.

Common Reagents and Conditions

Common reagents for these reactions may include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and nucleophiles/electrophiles for substitution reactions. Reaction conditions such as temperature, pressure, and solvent choice are crucial for achieving high yields and selectivity.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

Chemistry

In chemistry, such compounds are often studied for their unique structural properties and reactivity. They may serve as building blocks for more complex molecules or as catalysts in various reactions.

Biology and Medicine

In biology and medicine, compounds with complex structures may exhibit biological activity, such as antimicrobial, anticancer, or anti-inflammatory properties. They may be investigated as potential drug candidates or as tools for studying biological processes.

Industry

In industry, these compounds may find applications in the development of new materials, such as polymers or nanomaterials, with specific properties tailored for various applications.

Mechanism of Action

The mechanism of action of “13-amino-9-(2-methylphenyl)-7-oxo-22-thia-2,12-diazapentacyclo[12.8.0.02,11.03,8.015,21]docosa-1(14),3(8),10,12,15(21)-pentaene-10-carbonitrile” would depend on its specific interactions with molecular targets. This may involve binding to enzymes, receptors, or other biomolecules, leading to modulation of biological pathways. Detailed studies, including molecular docking and biochemical assays, are often required to elucidate these mechanisms.

Comparison with Similar Compounds

Similar Compounds

Similar compounds may include other pentacyclic structures with varying functional groups. Examples include:

• "10,12-dioxo-9-oxa-1,15,22-triazapentacyclo[12.8.0.02,11.03,8.015,21]docosa-2(11),3,5,7,13,21-hexaene-13-carbonitrile" .

Uniqueness

The uniqueness of “13-amino-9-(2-methylphenyl)-7-oxo-22-thia-2,12-diazapentacyclo[128002,1103,8015,21]docosa-1(14),3(8),10,12,15(21)-pentaene-10-carbonitrile” lies in its specific functional groups and their arrangement within the pentacyclic structure